4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyltriazole
• InChI: InChI=1S/C10H9ClFN3/c1-7-10(6-11)13-14-15(7)9-4-2-3-8(12)5-9/h2-5H,6H2,1H3
• InChI Key: FURNCFXMIAJGDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)F)CCl
• Molecular Formula: C10H9ClFN3
• Molecular Weight: 225.65 g/mol

Description

4-(Chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole (CMFMT) is an important compound with a wide range of applications in chemical synthesis and scientific research. It has been studied extensively in recent years due to its potential applications in the development of new drugs, materials, and other products.

Scientific Research Applications

Structural and Interaction Analysis

4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole derivatives have been a subject of interest due to their structural properties and potential biological activities. Researchers have synthesized and characterized derivatives of 1,2,4-triazoles, noting their solvatomorphic behavior, intermolecular interactions (e.g., C–H⋯O, C–H⋯SC, C–H⋯π), and lp⋯π interactions through various thermal techniques and ab initio quantum mechanical calculations. Such analyses provide insights into the nature and energetics associated with these interactions, offering a deeper understanding of their potential applications in various fields (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Synthesis and Characterization

The synthesis and structural characterization of derivatives are pivotal for understanding their chemical properties and potential uses. Studies have reported the synthesis of isostructural 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and detailed their crystalline structures, showcasing the molecule's planarity and the orientation of certain substituents (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Interaction Studies and Theoretical Calculations

Understanding the interaction energies and the role of different substituents in modifying these energies is crucial for potential applications. Research involving ethyl 2-triazolyl-2-oxoacetate derivatives has shed light on π-hole tetrel bonding interactions, utilizing Hirshfeld surface analysis, DFT calculations, and Bader's theory of atoms-in-molecules. These studies provide valuable insights into the nucleophilic/electrophilic nature of various groups and their impact on interaction energy (Ahmed et al., 2020).

Applications in Material Science

Derivatives of 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole have been explored for their potential applications in material science. For instance, triazolyl-functionalized energetic salts have been synthesized and characterized for their thermal stability and density, which could be pivotal in various industrial applications (Wang, Gao, Ye, & Shreeve, 2007).